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Compound of Interest

Compound Name: 1-Chloroethyl Isopropyl Carbonate

Cat. No.: B1631337

An In-depth Technical Guide to 1-Chloroethyl Isopropyl Carbonate

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of 1-Chloroethyl Isopropyl
Carbonate, a key intermediate in the pharmaceutical and fine chemical industries. The
document details its molecular structure, chemical formula, physicochemical properties,
synthesis protocols, and primary applications.

Molecular Structure and Chemical Formula

1-Chloroethyl Isopropyl Carbonate is an organic compound featuring a carbonate ester
functional group. The molecule consists of an isopropyl group and a 1-chloroethyl group
attached to the carbonate moiety.

Chemical Formula: CsH11CIO3[1][2][3]
IUPAC Name: 1-chloroethyl propan-2-yl carbonate[3]

Synonyms: Carbonic Acid 1-Chloroethy! Isopropyl Ester, 1-chloroethyl 1-methylethyl carbonic
acid ester, Isopropyl (1-chloroethyl)-carbonate[3][4][5]

Molecular Structure:
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Caption: Molecular structure of 1-Chloroethyl Isopropyl Carbonate.

Physicochemical Properties

The quantitative data for 1-Chloroethyl Isopropyl Carbonate are summarized in the table
below for easy reference and comparison.

Property Value Reference

Molecular Weight 166.60 g/mol [1][3]6]

CAS Number 98298-66-9 (2121031171181
Clear, colorless to pink/orange

Appearance o [416171
liquid

Density 1.085 - 1.114 g/cm3 (at 20°C) [410719]

- _ 170°C at 105 Pa; 70°C at 15

Boiling Point [4]07][10]
mmHg

Melting Point -80°C [7]

Flash Point 55.18 - 59°C 41071

Refractive Index 1.41-1.424 [419]

Soluble in common organic
B solvents (e.g., toluene,
Solubility _ _ [7]
acetone, THF); Insoluble in

water

Applications in Research and Drug Development

1-Chloroethyl Isopropyl Carbonate is a versatile reagent and intermediate in organic
synthesis with several key applications:

o Pharmaceutical Intermediate: It is a crucial building block in the synthesis of various active
pharmaceutical ingredients (APIs).[5] Notably, it is used in the production of the antibacterial
agent Cefpodoxime Proxetil and the antiviral drug Tenofovir Disoproxil.[1][11]
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» Protecting Group Chemistry: It serves as an efficient and mild reagent for the removal of
benzyl protecting groups, which is a common transformation in complex molecule synthesis.

[1]

o Agrochemicals: The compound is utilized in the development of new crop protection agents.

[5]

o Polymer and Coatings Industry: It is employed in the research and development of novel
monomers and resins.[5]

Experimental Protocol: Synthesis of 1-Chloroethyl
Isopropyl Carbonate

The following is a detailed methodology for the synthesis of 1-Chloroethyl Isopropyl
Carbonate.[1][6]

Materials:

2-Propanol (Isopropyl alcohol)
e Pyridine

e 1-Chloroethyl chloroformate

o Ethyl acetate

 Brine solution

e Sodium sulfate

Dry ice/acetone bath
Procedure:

e A solution of 2-propanol (2.66 mL, 34.97 mmol) and pyridine (3.39 mL, 41.96 mmol) is
prepared and pre-cooled in a dry ice/acetone bath.

o 1-Chloroethyl chloroformate is added slowly to the cooled solution.
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e The resulting mixture is allowed to warm to 25°C and stirred overnight.
e The mixture is concentrated under reduced pressure.
e The residue is dissolved in ethyl acetate.

e The organic layer is washed with brine, dried over anhydrous sodium sulfate, filtered, and
concentrated under reduced pressure.

o The final product, 1-Chloroethyl Isopropyl Carbonate, is obtained as a pink/orange oil with
a typical yield of around 88%.[1]

Synthesis Workflow Diagram:
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Caption: Synthesis workflow for 1-Chloroethyl Isopropyl Carbonate.

Safety and Handling

1-Chloroethyl Isopropyl Carbonate is classified as a flammable liquid and is corrosive,
causing severe skin burns and eye damage.[8][12] Appropriate personal protective equipment,
including gloves, protective clothing, and eye/face protection, should be worn when handling
this chemical.[8] It should be stored in a cool, dry, and well-ventilated area away from sources
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of ignition.[7][10] For detailed safety information, refer to the Safety Data Sheet (SDS) provided
by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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